Cas no 339012-89-4 (2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide)

• Product Name: 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide
• CAS No: 339012-89-4
• MF: C₂₃H₁₉ClN₂O₃
• MW: 406.861564874649
• CID: 5185343
• Update Time: 2025-05-20

2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-BENZOYLPHENYL)-2-(4-CHLOROPHENYL)-N-[(METHOXYIMINO)METHYL]ACETAMIDE
• 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(1E)-(methoxyimino)methyl]acetamide
• Benzeneacetamide, 4-benzoyl-α-(4-chlorophenyl)-N-[(methoxyamino)methylene]-
• 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(E)-methoxyiminomethyl]acetamide
• 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide

• Inchi： 1S/C23H19ClN2O3/c1-29-26-15-25-23(28)21(17-11-13-20(24)14-12-17)16-7-9-19(10-8-16)22(27)18-5-3-2-4-6-18/h2-15,21H,1H3,(H,25,26,28)
• InChI Key： LIQFDYXDGORKSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(N/C=N/OC)=O)C1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 561
• XLogP3: 5.2
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide

Exploring the Properties and Applications of 2-(4-Benzoylphenyl)-2-(4-Chlorophenyl)-N-[(Methoxyimino)Methyl]Acetamide (CAS No. 339012-89-4)

2-(4-Benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide (CAS No. 339012-89-4) is a specialized organic compound with a unique molecular structure that has garnered attention in various research and industrial applications. This compound, characterized by its benzoylphenyl and chlorophenyl groups, exhibits distinct chemical properties that make it valuable in fields such as pharmaceuticals, agrochemicals, and material science. In this article, we delve into its molecular characteristics, potential uses, and the latest advancements related to this compound.

The molecular formula of 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide reflects its complex architecture, combining aromatic rings with functional groups like methoxyimino and acetamide. These structural features contribute to its reactivity and stability, making it a subject of interest for synthetic chemists. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and crop protection chemicals.

One of the key areas where CAS No. 339012-89-4 has shown promise is in the field of agrochemical research. With the growing global demand for sustainable farming solutions, compounds like this are being investigated for their potential as pesticide intermediates. The chlorophenyl moiety, in particular, is known for its efficacy in pest control, while the benzoylphenyl group enhances the compound's binding affinity to target proteins. This dual functionality positions it as a candidate for next-generation crop protection formulations.

In the pharmaceutical sector, 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide has been studied for its potential biological activities. The presence of the acetamide group suggests possible interactions with enzymes or receptors, which could be harnessed for therapeutic applications. Recent studies have explored its role in modulating specific biochemical pathways, though further research is needed to fully understand its pharmacological profile.

The synthesis of CAS No. 339012-89-4 involves multi-step organic reactions, often starting from readily available precursors like 4-chlorobenzaldehyde and 4-benzoylphenylacetic acid. Optimizing these synthetic routes is a focus for chemists aiming to improve yield and reduce environmental impact. Green chemistry principles, such as using catalytic methods and solvent-free conditions, are increasingly being applied to the production of such compounds.

From a commercial perspective, the demand for 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide is influenced by trends in the agrochemical and pharmaceutical industries. As regulatory frameworks evolve, manufacturers are prioritizing compounds with favorable safety profiles and minimal ecological footprint. This compound's versatility and potential for customization make it a valuable asset in meeting these industry demands.

In conclusion, 2-(4-benzoylphenyl)-2-(4-chlorophenyl)-N-[(methoxyimino)methyl]acetamide (CAS No. 339012-89-4) represents a fascinating example of how tailored molecular design can address contemporary challenges in science and industry. Its applications span from crop protection to drug discovery, highlighting its multidisciplinary relevance. As research continues, this compound is likely to play an increasingly important role in advancing sustainable and innovative solutions.